Cas no 2171559-13-8 (4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171559-13-8
• MF: C₂₆H₃₂N₂O₇
• MW: 484.541487693787
• CID: 6125272
• PubChem ID: 165517772
• Update Time: 2025-06-13

4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1498567
• 4-{ethyl[2-(2-hydroxyethoxy)ethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171559-13-8

• Inchi： 1S/C26H32N2O7/c1-2-28(13-15-34-16-14-29)25(32)23(11-12-24(30)31)27-26(33)35-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23,29H,2,11-17H2,1H3,(H,27,33)(H,30,31)
• InChI Key： IDGKMGWAMLXRNV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCOCCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 484.22095136g/mol
• Monoisotopic Mass: 484.22095136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Overview of 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171559-13-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171559-13-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience in research papers, belongs to the class of Fmoc-protected amino acid derivatives, which are widely used in peptide synthesis and drug development. Its molecular structure features a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyethoxyethylcarbamoyl moiety, and a butanoic acid backbone, making it a versatile building block for advanced chemical synthesis.

The Fmoc-protecting group in this compound is particularly noteworthy, as it is a cornerstone in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for therapeutic and diagnostic purposes. Researchers and pharmaceutical companies are increasingly exploring CAS No. 2171559-13-8 for its ability to facilitate the synthesis of complex peptides with high yield and purity. This aligns with the growing demand for precision medicine and bioconjugation technologies, where tailored peptides play a critical role in targeting specific biological pathways.

One of the most searched questions in the context of Fmoc-amino acid derivatives is their stability and compatibility with various solvents and reaction conditions. 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid exhibits excellent solubility in polar aprotic solvents like dimethylformamide (DMF) and acetonitrile, which are commonly used in SPPS. This property, combined with its robust carbamate linkage, ensures minimal side reactions during peptide chain elongation, a key concern for researchers optimizing synthetic protocols.

Another hot topic in the scientific community is the application of Fmoc-chemistry in nanotechnology and drug delivery systems. The hydrophilic hydroxyethoxyethyl side chain in this compound enhances its water solubility, making it an attractive candidate for designing PEGylated peptides or biocompatible hydrogels. These applications are particularly relevant in the development of sustained-release formulations and targeted cancer therapies, areas that dominate current biomedical research.

From a synthetic chemistry perspective, the ethyl2-(2-hydroxyethoxy)ethylcarbamoyl moiety introduces a degree of flexibility in the molecular structure, which can influence the conformational dynamics of the resulting peptides. This feature is critical for structure-activity relationship (SAR) studies, where minor modifications can significantly alter biological activity. As such, CAS No. 2171559-13-8 is frequently employed in the design of peptidomimetics and enzyme inhibitors, addressing the need for novel therapeutics in diseases like diabetes and neurodegenerative disorders.

Environmental and regulatory considerations are also paramount in modern chemical research. Unlike some traditional reagents, 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is designed to align with green chemistry principles, featuring minimal toxicity and biodegradability. This aligns with the increasing focus on sustainable synthesis and eco-friendly pharmaceuticals, topics that resonate strongly with both academia and industry stakeholders.

In conclusion, 4-{ethyl2-(2-hydroxyethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171559-13-8) represents a sophisticated tool in the chemist's arsenal, bridging the gap between peptide chemistry and cutting-edge therapeutic applications. Its multifaceted utility, from drug discovery to material science, ensures its continued relevance in an era of rapid scientific advancement.